Cas no 1220171-66-3 (3-(4-bromo-2-nitrophenoxy)pyrrolidine)

• Product Name: 3-(4-bromo-2-nitrophenoxy)pyrrolidine
• CAS No: 1220171-66-3
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 5814361
• PubChem ID: 56830956
• Update Time: 2025-06-09

3-(4-bromo-2-nitrophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(4-bromo-2-nitrophenoxy)-
• 3-(4-bromo-2-nitrophenoxy)pyrrolidine
• AKOS011634303
• 1220171-66-3
• EN300-2002731

• Inchi： 1S/C10H11BrN2O3/c11-7-1-2-10(9(5-7)13(14)15)16-8-3-4-12-6-8/h1-2,5,8,12H,3-4,6H2
• InChI Key： AQZYUZFSWORTBS-UHFFFAOYSA-N
• SMILES： N1CCC(OC2=CC=C(Br)C=C2[N+]([O-])=O)C1

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 397.7±42.0 °C(Predicted)
• pka: 9.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(4-bromo-2-nitrophenoxy)pyrrolidine

Comprehensive Overview of 3-(4-Bromo-2-nitrophenoxy)pyrrolidine (CAS No. 1220171-66-3): Properties, Applications, and Research Insights

3-(4-Bromo-2-nitrophenoxy)pyrrolidine (CAS 1220171-66-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitroaromatic derivative combines a pyrrolidine ring with a brominated nitrophenoxy moiety, offering versatile reactivity for drug discovery and material science applications. Its molecular formula, C₁₀H₁₁BrN₂O₃, reflects a balanced interplay of halogen and nitro functional groups, which are pivotal in modern medicinal chemistry.

Recent studies highlight the compound's role as a key intermediate in synthesizing biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Researchers are exploring its potential in cancer therapeutics, given the rising demand for small-molecule inhibitors in oncology. The 4-bromo-2-nitrophenoxy group enhances electrophilic properties, making it valuable for cross-coupling reactions like Suzuki-Miyaura, a hot topic in green chemistry discussions.

From a synthetic chemistry perspective, CAS 1220171-66-3 exemplifies the growing trend of halogenated building blocks in high-throughput screening. Its pyrrolidine scaffold is frequently cited in AI-driven drug design studies, aligning with industry shifts toward computational molecular modeling. Users searching for "nitrophenoxy derivatives uses" or "bromo-pyrrolidine synthesis" will find this compound relevant due to its structural tunability.

Environmental and sustainability-focused applications are also emerging. The compound's electron-withdrawing nitro group facilitates photocatalytic degradation studies, addressing searches like "eco-friendly nitro compound applications." Regulatory-compliant handling protocols are emphasized in literature, ensuring safety without compromising its research utility.

In summary, 3-(4-Bromo-2-nitrophenoxy)pyrrolidine represents a multifunctional chemical entity bridging academic research and industrial innovation. Its relevance to precision medicine and catalysis ensures sustained interest, while SEO-optimized terms like "brominated pyrrolidine properties" and "CAS 1220171-66-3 supplier" enhance its discoverability in scientific databases.